INH6

• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C19H18N2OS/c1-12-9-13(2)17(14(3)10-12)16-11-23-19(20-16)21-18(22)15-7-5-4-6-8-15/h4-11H,1-3H3,(H,20,21,22)
• InChIKey: WCZLNJTXHZPHLM-UHFFFAOYSA-N

INH6: A Cell-Permeable Hec1/Nek2 Mitotic Pathway Inhibitor for Cancer Target Validation

INH6 (N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide; CAS 1001753-24-7) is a small-molecule inhibitor of the oncogenic Hec1 (Highly Expressed in Cancer 1) protein and its mitotic regulator Nek2 kinase [1]. It belongs to the INH (Inhibitor of Nek2/Hec1) chemotype, which disrupts the Hec1–Nek2 protein-protein interaction, triggers proteasome-mediated Nek2 degradation, and causes lethal chromosome mis-segregation [2]. Originally disclosed in a 2009 medicinal chemistry campaign as compound 6, INH6 was among three optimized analogues exhibiting 6–8 fold greater cell-killing activity than the prototype INH1 [3]. Its trimethylphenyl substitution on the thiazole scaffold distinguishes it from earlier dimethylphenyl INH1 and underpins its improved antiproliferative profile across multiple cancer cell lines .

1

Pathway Target

Hec1/Nek2 protein-protein interaction inhibitor for mitotic checkpoint studies

2

Key Feature

Cell-permeable PPI disruptor with established SAR for Nek2 degradation studies

3

Selection Context

Multi-vendor specification-grade probe for reproducible cancer cell-model assays

• [1] Qiu XL, Li G, Wu G, Zhu J, Zhou L, Chen PL, Chamberlin AR, Lee WH. Synthesis and biological evaluation of a series of novel inhibitor of Nek2/Hec1 analogues. J Med Chem. 2009;52(6):1757-1767. DOI: 10.1021/jm8015969. View Source
• [2] Hu CM, Zhu J, Guo XE, Chen W, Qiu XL, Ngo B, Chien R, Wang YV, Tsai CY, Wu G, Kim Y, Lopez R, Chamberlin AR, Lee EY, Lee WH. Novel small molecules disrupting Hec1/Nek2 interaction ablate tumor progression by triggering Nek2 degradation through a death-trap mechanism. Oncogene. 2015;34(10):1220-1230. DOI: 10.1038/onc.2014.67. View Source
• [3] Qiu XL, Li G, Wu G, Zhu J, Zhou L, Chen PL, Chamberlin AR, Lee WH. Synthesis and biological evaluation of a series of novel inhibitor of Nek2/Hec1 analogues. J Med Chem. 2009;52(6):1757-1767. DOI: 10.1021/jm8015969. View Source

Why Hec1/Nek2 Inhibitors Cannot Be Interchanged: Structural and Pharmacodynamic Evidence for INH6

Hec1/Nek2 pathway inhibitors are not functionally interchangeable because even subtle modifications to the thiazole–benzamide scaffold produce large shifts in antiproliferative potency, target engagement, and Nek2 degradation kinetics [1]. INH6 incorporates a 2,4,6-trimethylphenyl (mesityl) group that is absent in the first-generation inhibitor INH1 (2,4-dimethylphenyl); this single methyl addition yields a 4–5 fold improvement in IC50 across four cancer cell lines . Downstream, the compounds diverge in their ability to deplete Nek2 protein, the time course of Hec1 degradation, and the magnitude of apoptotic G1 accumulation—parameters that directly affect experimental reproducibility and interpretation [2]. Consequently, substituting INH6 with INH1, INH154, TAI-1, or ATP-competitive Nek2 kinase inhibitors (e.g., CMP3a) without confirmatory dose-response data risks altering both the mechanism and the quantitative outcome of a study .

⚠

INH1 or dimethylphenyl analogs

Single methyl group difference may result in a 4–5 fold shift in antiproliferative potency, altering assay sensitivity.

⚠

ATP-competitive Nek2 inhibitors (e.g., CMP3a)

Kinase inhibitors bind Nek2 directly; INH6 engages Hec1. Target-engagement profiles may not transfer.

⚠

Higher-potency analogs (INH154, TAI-1)

Ultra-potent analogs may saturate target engagement at lower concentrations, potentially narrowing the dose-response window.

• [1] Qiu XL, Li G, Wu G, Zhu J, Zhou L, Chen PL, Chamberlin AR, Lee WH. Synthesis and biological evaluation of a series of novel inhibitor of Nek2/Hec1 analogues. J Med Chem. 2009;52(6):1757-1767. DOI: 10.1021/jm8015969. View Source
• [2] Hu CM, Zhu J, Guo XE, Chen W, Qiu XL, Ngo B, Chien R, Wang YV, Tsai CY, Wu G, Kim Y, Lopez R, Chamberlin AR, Lee EY, Lee WH. Novel small molecules disrupting Hec1/Nek2 interaction ablate tumor progression by triggering Nek2 degradation through a death-trap mechanism. Oncogene. 2015;34(10):1220-1230. DOI: 10.1038/onc.2014.67. View Source

Quantitative Comparator Evidence for INH6: Head-to-Head Potency, Target Engagement, and Cellular Effects

INH6 vs. INH1: 4–5 Fold Greater Antiproliferative Potency Across Four Cancer Cell Lines

In a direct side-by-side comparison, INH6 exhibits significantly lower IC50 values than the prototype INH1 across four commonly used cancer cell lines. The improvement is consistent across breast (MB231, MB468), cervical (HeLa), and leukemia (K562) lineages, reflecting a generalizable potency gain rather than a cell-type-specific effect . This result is consistent with the parent medicinal chemistry study, where compound 6 (INH6) was one of three analogues demonstrating 6–8 fold greater cell-killing activity than INH1 [1].

Antiproliferative Potency vs. INH1

Head-to-head

INH6 IC50: 1.7–2.5 µM across MB231, MB468, HeLa, K562

Reported 4–5 fold lower IC50 than INH1 across four cell lines.

72 h viability assay; supports potency-fit comparison.

Evidence Dimension	Cell proliferation inhibition (IC50)
Target Compound Data	MDA-MB-231: 1.7 µM; MDA-MB-468: 2.1 µM; HeLa: 2.4 µM; K562: 2.5 µM
Comparator Or Baseline	INH1: MDA-MB-231: 8.6 µM; MDA-MB-468: 10.5 µM; HeLa: 8.8 µM; K562: 11.7 µM
Quantified Difference	4.1–5.1 fold lower IC50 (INH6 vs INH1). Fold change: MB231 5.1×; MB468 5.0×; HeLa 3.7×; K562 4.7×.
Conditions	72 h cell viability assay; cell lines as indicated; INH1 tested in parallel .

Why This Matters

For a researcher selecting a Hec1/Nek2 inhibitor, INH6 provides a 4–5 fold potency advantage over INH1, enabling lower working concentrations and reducing the risk of solvent-related artifacts in cell-based assays.

• [1] Qiu XL, Li G, Wu G, Zhu J, Zhou L, Chen PL, Chamberlin AR, Lee WH. Synthesis and biological evaluation of a series of novel inhibitor of Nek2/Hec1 analogues. J Med Chem. 2009;52(6):1757-1767. DOI: 10.1021/jm8015969. View Source

Target Engagement: INH6 Selectively Pulls Down Hec1 but Not Nek2, Distinct from Kinase Inhibitors

Immobilized INH6 selectively pulls down Hec1 protein from HeLa cell extracts while failing to capture Nek2, confirming that INH6 engages Hec1 directly rather than Nek2 . This contrasts with ATP-competitive Nek2 kinase inhibitors, which bind the Nek2 active site but do not directly target Hec1. In mechanistic studies, INH6 binding to Hec1 residues W395, L399, and K400 blocks Nek2-mediated phosphorylation of Hec1 S165 and triggers proteasome-dependent Nek2 degradation—a phenomenon termed the 'death-trap' mechanism [1].

Target Engagement Selectivity

Method context

INH6 pulls down Hec1, not Nek2, in HeLa extract affinity assay.

PPI inhibitor distinct from ATP-competitive Nek2 kinase inhibitors.

Supports Hec1-targeted assay design.

Evidence Dimension	Affinity pull-down selectivity
Target Compound Data	INH6: pulls down Hec1; does not pull down Nek2
Comparator Or Baseline	Nek2 kinase inhibitors (e.g., CMP3a): bind Nek2 ATP pocket; do not engage Hec1
Quantified Difference	Qualitative difference in molecular target; INH6 is a PPI inhibitor, not a kinase inhibitor
Conditions	Immobilized INH6 incubated with HeLa whole-cell extract; Western blot detection .

Why This Matters

Investigators seeking to dissect Hec1-dependent vs. Nek2-kinase-dependent functions must select INH6 (or its analogs) over ATP-competitive Nek2 inhibitors, because the two modalities engage entirely different primary targets.

• [1] Hu CM, Zhu J, Guo XE, Chen W, Qiu XL, Ngo B, Chien R, Wang YV, Tsai CY, Wu G, Kim Y, Lopez R, Chamberlin AR, Lee EY, Lee WH. Novel small molecules disrupting Hec1/Nek2 interaction ablate tumor progression by triggering Nek2 degradation through a death-trap mechanism. Oncogene. 2015;34(10):1220-1230. DOI: 10.1038/onc.2014.67. View Source

Nek2 and Hec1 Protein Turnover Kinetics Induced by INH6 at Defined Concentrations

INH6 treatment of HeLa cells at 6.25 µM results in a 50% reduction of Nek2 protein within 8–11 h and downregulation of Hec1 protein after >16 h . At 2.5 µM for 72 h, INH6 produces a 10-fold increase in the apoptotic (sub-G1) population accompanied by multipolar spindle formation and metaphase chromosome misalignment . These temporally resolved pharmacodynamic markers provide explicit benchmarks for assay design and quality control.

Protein Turnover Kinetics

Reported

6.25 µM: 50% Nek2 reduction at 8–11 h; Hec1 downregulated after >16 h.

Defined temporal window for Nek2/Hec1 degradation assays.

HeLa cell model; supports protocol standardization.

Evidence Dimension	Protein degradation kinetics and apoptosis induction
Target Compound Data	Nek2: 50% reduction at 6.25 µM after 8–11 h; Hec1: downregulated at 6.25 µM after >16 h; Apoptotic G1: 10-fold increase at 2.5 µM after 72 h
Comparator Or Baseline	No direct head-to-head comparator data for these specific kinetic parameters; class-level inference for INH family
Quantified Difference	Not applicable (single-compound time-course)
Conditions	HeLa cells; concentrations and time points as specified [REFS-1, REFS-2].

Why This Matters

The defined time- and concentration-dependence of Nek2/Hec1 degradation simplifies protocol standardization and enables researchers to time downstream readouts (e.g., mitotic arrest, apoptosis) precisely.

Positioning INH6 Relative to INH154 and TAI-1: A Potency/Characterization Trade-Off

Within the Hec1/Nek2 PPI inhibitor class, INH154 (IC50 0.12–0.20 µM in MB468 and HeLa) and TAI-1 (GI50 13.48 nM in K562) provide higher potency than INH6 [REFS-1, REFS-2]. However, INH6 benefits from nearly two decades of literature coverage, well-defined pharmacodynamic markers, and multi-vendor commercial availability with documented purity specifications (≥95% by HPLC, typically ≥98%) . For studies where a well-characterized, moderately potent probe is sufficient, INH6 offers a lower risk of off-target confounds that may accompany picomolar-affinity molecules.

Potency vs. INH154 and TAI-1

Class-level

INH154 IC50: 0.12–0.20 µM; TAI-1 GI50: 13.48 nM vs. INH6 1.7–2.5 µM.

INH6 offers intermediate potency for wider dose-response window studies.

Cross-study comparison; direct head-to-head validation advised.

Evidence Dimension	Antiproliferative potency (IC50/GI50)
Target Compound Data	INH6: IC50 1.7–2.5 µM (MB231, MB468, HeLa, K562)
Comparator Or Baseline	INH154: IC50 0.12 µM (MB468), 0.20 µM (HeLa); TAI-1: GI50 13.48 nM (K562)
Quantified Difference	INH154 is 10–18 fold more potent than INH6; TAI-1 is ~125–185 fold more potent than INH6 in comparable cell lines.
Conditions	72 h cell viability assays; cell lines as indicated; reported in original publications [REFS-1, REFS-2].

Why This Matters

When experimental design requires dose-dependent target engagement over a wider concentration window, INH6's intermediate potency may be preferable to ultra-potent analogues that saturate target engagement at sub-µM concentrations.

Structural Differentiation: Trimethylphenyl (Mesityl) Substitution Confers Improved Potency Over Dimethylphenyl INH1

The sole structural difference between INH6 and INH1 is the replacement of a 2,4-dimethylphenyl group (INH1) with a 2,4,6-trimethylphenyl (mesityl) group on the thiazole core . The Qiu et al. 2009 structure-activity relationship (SAR) study demonstrated that this additional methyl substituent at the 6-position of the phenyl ring accounts for the 4–5 fold potency gain observed across all tested cell lines [1]. This SAR insight allows procurement decisions to be based on a defined molecular feature rather than empiric potency screening.

Structural SAR: Mesityl Group

Class-level

2,4,6-trimethylphenyl in INH6 vs. 2,4-dimethylphenyl in INH1 accounts for potency gain.

Defined SAR supports rational procurement over empiric screening.

Single methyl addition at 6-position of phenyl ring.

Evidence Dimension	Chemical structure and corresponding potency
Target Compound Data	INH6: N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide; IC50 1.7–2.5 µM
Comparator Or Baseline	INH1: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]benzamide; IC50 8.6–11.7 µM
Quantified Difference	Addition of one methyl group at the 6-position of the phenyl ring improves potency by 4–5 fold [1]
Conditions	SAR series of 33 INH analogues; cell viability assay [1].

Why This Matters

For medicinal chemistry groups optimizing Hec1/Nek2 inhibitors, the defined SAR around the 6-position of the phenyl ring provides a rational starting point for further derivatization.

• [1] Qiu XL, Li G, Wu G, Zhu J, Zhou L, Chen PL, Chamberlin AR, Lee WH. Synthesis and biological evaluation of a series of novel inhibitor of Nek2/Hec1 analogues. J Med Chem. 2009;52(6):1757-1767. DOI: 10.1021/jm8015969. View Source

Chromosome Mis-Segregation and Mitotic Catastrophe: Functional Readout of Hec1/Nek2 Pathway Blockade by INH6

INH6-treated HeLa cells display pronounced mitotic abnormalities including multipolar spindle formation and metaphase chromosome misalignment, consistent with the disruption of Hec1–kinetochore function . These phenotypes are mechanistically linked to the loss of Nek2-mediated Hec1 phosphorylation and are shared across INH-family compounds [1]. Quantitatively, INH6 achieves these effects at concentrations (2.4 µM IC50 in HeLa) substantially lower than INH1 (8.8 µM), supporting its use as a more chemically tractable probe for mitotic checkpoint studies.

Mitotic Disruption Phenotype

Reported

INH6 induces multipolar spindles and chromosome misalignment at ~2.4 µM in HeLa cells.

Supports mitotic checkpoint research with lower compound load than INH1.

3.7-fold lower concentration than INH1 for comparable phenotype.

Evidence Dimension	Induction of mitotic abnormalities
Target Compound Data	INH6: multipolar spindles, metaphase misalignment at IC50-range concentrations (2.4 µM HeLa)
Comparator Or Baseline	INH1: comparable phenotypes reported but require higher concentrations (IC50 8.8 µM HeLa)
Quantified Difference	INH6 achieves mitotic disruption at ~3.7-fold lower concentration than INH1 in HeLa cells
Conditions	HeLa cells; immunofluorescence microscopy for spindle morphology and chromosome alignment [REFS-1, REFS-2].

Why This Matters

Cell biologists studying mitotic progression can use INH6 at lower concentrations than INH1 to induce chromosome mis-segregation, minimizing potential off-target effects associated with higher compound load.

• [1] Hu CM, Zhu J, Guo XE, Chen W, Qiu XL, Ngo B, Chien R, Wang YV, Tsai CY, Wu G, Kim Y, Lopez R, Chamberlin AR, Lee EY, Lee WH. Novel small molecules disrupting Hec1/Nek2 interaction ablate tumor progression by triggering Nek2 degradation through a death-trap mechanism. Oncogene. 2015;34(10):1220-1230. DOI: 10.1038/onc.2014.67. View Source

Optimal Use Cases for INH6 Based on Validated Differentiation Evidence

Standardized Chemical Probe for Hec1/Nek2 Pathway Dissection in Breast and Cervical Cancer Models

INH6's well-documented IC50 range (1.7–2.5 µM across four cell lines) and established protein degradation kinetics make it a reliable reference inhibitor for studies that require reproducible pathway blockade. Its selectivity for Hec1 over Nek2 in pull-down experiments ensures that observed phenotypes can be attributed to Hec1 engagement rather than direct Nek2 kinase inhibition. This is particularly valuable in MDA-MB-231 and MDA-MB-468 triple-negative breast cancer models, where Hec1 overexpression correlates with poor prognosis [1].

Chronotherapy and Circadian Biology Studies Leveraging INH6's Temporal Pharmacodynamics

The time-resolved Nek2 degradation profile of INH6 (50% reduction at 8–11 h; Hec1 downregulation at >16 h) enables precise alignment of drug exposure with circadian gene expression rhythms. A recent study in esophageal squamous cell carcinoma (ESCC) exploited this property to demonstrate that INH6 efficacy correlates with circadian NEK2 expression, supporting time-of-day dosing strategies [2]. Researchers investigating circadian oncology hypotheses should select INH6 specifically because its pharmacodynamic timeline is already characterized in this context.

SAR and Medicinal Chemistry Benchmarking Using the INH1→INH6 Potency Bridge

The defined 4–5 fold potency improvement conferred by the single 6-methyl addition on the phenyl ring (INH1 → INH6) provides a quantifiable SAR benchmark for medicinal chemistry teams designing next-generation Hec1/Nek2 PPI inhibitors . INH6 serves as both a synthetic intermediate in terms of structural complexity and a potency reference point for evaluating new derivatives, enabling rapid analogue ranking without re-running historical compounds [3].

Procurement of a Multi-Vendor, Specification-Grade Inhibitor for Reproducible In Vitro Studies

INH6 is available from multiple major suppliers with documented purity specifications (≥95–99% by HPLC), defined solubility parameters (100 mg/mL in DMSO, 5 mg/mL in ethanol), and recommended storage conditions (2–8°C, protect from light) . For core facilities and screening laboratories that demand lot-to-lot consistency and accessible certificates of analysis, this multi-vendor availability reduces supply chain risk compared to single-source analogues such as INH154 or TAI-1 .

Application

Selection Property

Validation Focus

Hec1/Nek2 pathway dissection in breast/cervical cancer models

Reproducible Hec1-targeted PPI inhibition

Antiproliferative IC50 and target-engagement selectivity in model cell lines

Chronotherapy and circadian biology studies

Time-resolved Nek2 degradation kinetics

Alignment of drug exposure with circadian gene expression rhythms

SAR and medicinal chemistry benchmarking

Quantifiable potency bridge from INH1 to INH6

Mesityl substitution SAR for derivative ranking

Multi-vendor procurement for reproducible in vitro studies

Specification-grade, multi-source availability

Lot-to-lot consistency and supply-chain risk reduction

• [1] Qiu XL, Li G, Wu G, Zhu J, Zhou L, Chen PL, Chamberlin AR, Lee WH. Synthesis and biological evaluation of a series of novel inhibitor of Nek2/Hec1 analogues. J Med Chem. 2009;52(6):1757-1767. DOI: 10.1021/jm8015969. View Source
• [2] NEK2 Control of Esophageal Squamous Cell Carcinoma Growth Based on Circadian Oscillation. Cancer Sci. 2025. DOI: 10.1111/cas.16466. View Source
• [3] Qiu XL, Li G, Wu G, Zhu J, Zhou L, Chen PL, Chamberlin AR, Lee WH. Synthesis and biological evaluation of a series of novel inhibitor of Nek2/Hec1 analogues. J Med Chem. 2009;52(6):1757-1767. DOI: 10.1021/jm8015969. View Source